![molecular formula C13H14F2O4 B1620536 Diethyl 2-(2,6-difluorophenyl)malonate CAS No. 491860-05-0](/img/structure/B1620536.png)
Diethyl 2-(2,6-difluorophenyl)malonate
Overview
Description
Diethyl 2-(2,6-difluorophenyl)malonate is a derivative of diethyl malonate . It has a molecular formula of C13H14F2O4 . It is a colorless liquid with a molecular weight of 272.245 Da .
Synthesis Analysis
This compound can be synthesized from the reaction of sodium diethyl malonate and hexafluorobenzene . The reaction forms a resonance-stabilized enolate, which is then alkylated via an SN2 reaction to form a monoalkylmalonic ester .Molecular Structure Analysis
The molecular structure of this compound consists of a malonic part with two ethoxy groups (−OEt; −OCH2CH3) replacing the hydroxyl group (−OH) on both of the carboxyl groups. The methylene group (−CH2−) in the middle of the malonic part is neighboured by two carbonyl groups (−C(=O)−) .Chemical Reactions Analysis
Under mild reaction conditions (room temperature, biphase mixtures), the starting ester remained intact, while under drastic conditions (high concentration of alkali, homogeneous solutions, elevated temperatures), decomposition and/or decarboxylation occurred .Physical and Chemical Properties Analysis
This compound has a molecular weight of 272.245 Da . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Hydrolysis and Synthesis of Derivatives
Diethyl 2-(perfluorophenyl)malonate has been synthesized and used as a starting material for further chemical transformations. For instance, hydrolysis of this compound under specific conditions yields 2-(perfluorophenyl)acetic acid, avoiding the use of toxic substances typically involved in such processes. This finding is significant as it offers a safer and more efficient method for synthesizing derivatives of diethyl 2-(perfluorophenyl)malonate (Taydakov & Kiskin, 2020).
Use in Cyclocondensation Reactions
Malonates including diethyl malonates are valuable reagents in cyclocondensation reactions, which are crucial for the synthesis of heterocycles. This aspect is particularly important in the field of organic synthesis where such heterocycles are core structures in many pharmaceuticals and natural products (Stadlbauer et al., 2001).
Role in Cancer Drug Intermediates
Diethyl 2-(2-chloronicotinoyl)malonate is identified as an important intermediate for small molecule anticancer drugs. The paper emphasizes the importance of this compound in the synthesis of small molecule kinase inhibitors, which are instrumental in cancer treatment strategies (Xiong et al., 2018).
Concise Synthesis Process
A study detailed a concise synthesis process involving diethyl malonate, highlighting its utility in streamlining the production of complex organic compounds. This process underscores the importance of diethyl malonate in simplifying synthetic pathways, thus potentially reducing production costs and enhancing efficiency (Chen et al., 2015).
Molecular and Structural Studies
Hydrogen Bonding and Supramolecular Architecture
The role of hydrogen bonding due to regioisomerism in influencing the supramolecular architecture of diethyl 2-[(2/4-hydroxyanilino)methylidene]malonates has been extensively studied. Understanding these interactions is crucial for predicting and manipulating the molecular packing and overall stability of the compound (Ilangovan et al., 2013).
Reactivity and Chemical Transformations
The reactivity of diethyl 2-(1-phenyl-2-(phenylsulfonyl)ethylidene)malonate towards various reagents has been explored, leading to the construction of a wide range of heterocyclic sulfone systems. These studies are fundamental for the development of new drugs and materials (Elkholy, 2008).
Electrophilic Amination Reagent
Diethyl 2-[N-(p-methoxyphenyl)imino]malonate has been used as an electrophilic amination reagent for Grignard reagents, demonstrating its versatility in organic synthesis. The products of these reactions are pivotal in various chemical industries and pharmaceutical applications (Niwa et al., 2002).
Mechanism of Action
Safety and Hazards
While specific safety and hazard information for Diethyl 2-(2,6-difluorophenyl)malonate was not found, it’s important to handle all chemicals with care. General safety measures include avoiding heat/sparks/open flames/hot surfaces, wearing protective gloves/protective clothing/eye protection/face protection, and storing in a well-ventilated place .
Properties
IUPAC Name |
diethyl 2-(2,6-difluorophenyl)propanedioate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14F2O4/c1-3-18-12(16)11(13(17)19-4-2)10-8(14)6-5-7-9(10)15/h5-7,11H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKLRJUPFJJQXAX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C1=C(C=CC=C1F)F)C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14F2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00381907 | |
Record name | diethyl 2-(2,6-difluorophenyl)malonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00381907 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
491860-05-0 | |
Record name | diethyl 2-(2,6-difluorophenyl)malonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00381907 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | DIETHYL-2-(2,6-DIFLUOROPHENYL)MALONATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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